Cas no 1448059-80-0 (3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one)

• Product Name: 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one
• CAS No: 1448059-80-0
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 5402799
• Update Time: 2025-07-20

3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(2-Pyrazinyloxy)-1-piperidinyl]carbonyl]-2(1H)-pyridinone
• 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C15H16N4O3/c20-14-12(2-1-5-18-14)15(21)19-8-3-11(4-9-19)22-13-10-16-6-7-17-13/h1-2,5-7,10-11H,3-4,8-9H2,(H,18,20)
• InChI Key： XMDMABAXVBRQPD-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(N1CCC(OC2=NC=CN=C2)CC1)=O

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.0±55.0 °C(Predicted)
• pka: 10.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 1448059-80-0 and Product Name: 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one

Compound with the CAS number 1448059-80-0 and the product name 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the pyrazin-2-yloxy and piperidine-1-carbonyl moieties, positions this molecule as a promising candidate for further exploration in therapeutic interventions.

The pyrazin-2-yloxy moiety is particularly noteworthy, as it introduces a pyrazine ring linked to an oxygen atom, which can participate in various biochemical interactions. Pyrazine derivatives are well-documented for their role in modulating biological pathways, making them valuable in the design of novel pharmacological agents. The presence of this group in the compound suggests potential interactions with enzymes and receptors involved in metabolic processes, inflammation, and other critical physiological functions.

Similarly, the piperidine-1-carbonyl component adds another layer of complexity to the molecule. Piperidine is a common pharmacophore found in numerous bioactive compounds, known for its ability to enhance binding affinity and selectivity. The carbonyl group further extends the molecule's potential for hydrogen bonding and other forms of molecular interaction, which are essential for drug-receptor specificity. Together, these structural elements contribute to the compound's versatility and its suitability for diverse pharmacological applications.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and pathways implicated in various diseases. The compound under discussion exhibits structural features that align with this trend. For instance, studies have shown that dihydropyridinones can serve as effective scaffolds for designing kinase inhibitors. The 1,2-dihydropyridin-2-one core of this molecule provides a stable framework that can be modified to enhance binding interactions with target proteins.

One of the most compelling aspects of this compound is its potential in oncology research. Emerging evidence suggests that pyrazine-based compounds can interfere with critical signaling pathways involved in cancer cell proliferation and survival. By incorporating a pyrazin-2-yloxy group into the molecular structure, researchers aim to develop molecules that can selectively inhibit enzymes such as kinases and phosphodiesterases that are overexpressed in tumor cells. This targeted approach holds promise for reducing side effects associated with conventional chemotherapeutic agents.

The piperidine-1-carbonyl moiety also contributes to the compound's anticancer potential by enabling precise modulation of protein-protein interactions. Piperidine derivatives have been reported to disrupt oncogenic signaling networks by inhibiting key regulatory proteins. The carbonyl group further enhances this capability by facilitating covalent modifications or non-covalent interactions that are essential for therapeutic efficacy.

Beyond oncology, this compound shows promise in addressing neurological disorders. The ability of pyrazine derivatives to cross the blood-brain barrier makes them attractive candidates for treating central nervous system (CNS) diseases. Preclinical studies have demonstrated that molecules containing the pyrazin-2-yloxy group can modulate neurotransmitter release and receptor activity, offering potential benefits in conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The piperidine-1-carbonyl component further supports this application by enabling interactions with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions are crucial for developing drugs that can alleviate symptoms associated with CNS disorders without causing significant side effects. The unique combination of structural features in this compound makes it a versatile tool for exploring new therapeutic strategies.

In terms of drug development methodologies, this compound exemplifies the importance of rational drug design based on structural biology insights. High-resolution crystal structures of target proteins have guided the optimization of lead compounds like this one. By leveraging computational modeling techniques such as molecular dynamics simulations and virtual screening, researchers can predict how different structural modifications will affect binding affinity and selectivity.

The synthesis of 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one involves multi-step organic reactions that showcase modern synthetic strategies employed in pharmaceutical chemistry. Advanced catalytic methods and transition-metal-mediated reactions have been utilized to construct the complex framework efficiently. These synthetic approaches not only highlight the ingenuity behind creating such molecules but also underscore the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists.

As research progresses, it is anticipated that derivatives of this compound will be explored further to enhance their pharmacological properties. For instance, modifications to the pyrazin-2-yloxy group could improve solubility or metabolic stability while maintaining target specificity. Similarly, alterations to the piperidine-1-carbonyl moiety might enhance binding affinity or reduce off-target effects.

The broader implications of this work extend beyond individual compounds to advance our understanding of drug design principles. By studying molecules like 3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one, researchers gain insights into how structural features influence biological activity at a molecular level. These insights are invaluable for developing next-generation drugs with improved efficacy and safety profiles.

In conclusion,3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1448059-80-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and neurology. Its unique structural features—particularly the presence of both pyrazin-2-yloxy and piperidine-1-carbonyl moieties—make it a versatile scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems,this compound will undoubtedly play a pivotal role in shaping future treatments for various human diseases.